Cas no 76196-12-8 (1,2,4-Triazolo[4,3-b]pyridazine-3-carboxamide(9CI))

• Product Name: 1,2,4-Triazolo[4,3-b]pyridazine-3-carboxamide(9CI)
• CAS No: 76196-12-8
• MF: C₆H₅N₅O
• MW: 163.136799573898
• CID: 561089
• PubChem ID: 12606980
• Update Time: 2025-04-19

1,2,4-Triazolo[4,3-b]pyridazine-3-carboxamide(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine-3-carboxamide(9CI)
• [1,2,4]triazolo[4,3-b]pyridazine-3-carboxamide
• 1,2,4-Triazolo[4,3-b]pyridazine-3-carboxamide
• <1,2,4>triazolo<4,3-b>pyridazine-3-carboxamide
• 76196-12-8
• DTXSID70504202
• SCHEMBL11849075

• Inchi： 1S/C6H5N5O/c7-5(12)6-10-9-4-2-1-3-8-11(4)6/h1-3H,(H2,7,12)
• InChI Key： VOVWBOAVCLMBRX-UHFFFAOYSA-N
• SMILES： O=C(C1=NN=C2C=CC=NN21)N

Computed Properties

• Exact Mass: 163.04900
• Monoisotopic Mass: 163.04940980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• PSA: 86.17000
• LogP: -0.07650